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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of calcium
perchlorate tetrahydrate (Ca(ClO₄)₂·4H₂O). The information is compiled from peer-reviewed

crystallographic studies to assist researchers and professionals in understanding the solid-

state properties of this compound.

Core Crystallographic Data
The crystal structure of calcium perchlorate tetrahydrate has been determined by single-

crystal X-ray diffraction. The compound crystallizes in a triclinic system. Key crystallographic

data are summarized in the table below for clear comparison and reference.
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Parameter Value

Chemical Formula Ca(ClO₄)₂·4H₂O

Molecular Weight 311.04 g/mol

Crystal System Triclinic

Space Group P-1

a 5.4886 (11) Å

b 7.8518 (15) Å

c 11.574 (2) Å

α 90.00°

β 90.00°

γ 90.00°

Temperature 200 K

Data sourced from Hennings, Schmidt, & Voigt (2014).[1][2][3]

Structural Elucidation
The crystal structure of calcium perchlorate tetrahydrate consists of a central calcium (Ca²⁺)

cation, two perchlorate (ClO₄⁻) anions, and four water (H₂O) molecules.[4][5] The Ca²⁺ cation

is eightfold coordinated in a distorted square-antiprismatic geometry.[1][2][3][6] The

coordination sphere of the calcium ion is comprised of four oxygen atoms from four of the water

molecules and four oxygen atoms from four different perchlorate tetrahedra.[1][2][3]

These coordinated polyhedra form chains parallel to the [01-1] direction by sharing corners of

the ClO₄ tetrahedra.[1][2][3] The structure is further stabilized by a three-dimensional network

of O—H···O hydrogen bonds between the water molecules and the perchlorate groups.[2][3][7]

The Ca—O bond lengths involving the water molecules are in the range of 2.3284 (17) to

2.4153 (16) Å.[1] The Ca—O bond lengths to the oxygen atoms of the perchlorate anions are

longer, ranging from 2.5417 (16) to 2.5695 (17) Å.[1]
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Experimental Protocols
Crystallization: Calcium perchlorate tetrahydrate crystals were grown from an aqueous

solution containing 62.95 wt% Ca(ClO₄)₂. The crystallization was induced by cooling the

solution to 273 K (0 °C) over a period of one day.[7]

X-ray Diffraction Data Collection and Structure Refinement: The crystallographic data were

collected at a temperature of 200 K.[1] The positions of the hydrogen atoms were determined

from difference Fourier maps. During the refinement process, distance restraints were applied

to the water molecules, with O—H and H—H distances of 0.82 (1) Å and 1.32 (1) Å,

respectively.[2]

Visualizations
The following diagram illustrates the coordination environment of the calcium ion in the crystal

lattice of calcium perchlorate tetrahydrate.
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Caption: Coordination of the Ca²⁺ ion with water and perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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